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NCI126224 stability and storage conditions
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Compound of Interest

Compound Name: NCI126224

Cat. No.: B1663136

Technical Support Center: NCI126224

Important Notice: The compound identifier "NCI126224" could not be matched to a specific
chemical entity in publicly available databases. Extensive searches using various chemical and
governmental databases have been conducted without a conclusive result. It is possible that
this identifier is an internal designation, contains a typographical error, or represents a
compound that is no longer listed under this specific code.

For accurate information regarding the stability and storage of a compound, a confirmed
identity is essential. We recommend verifying the NSC (National Service Center) number or
providing an alternative identifier such as a chemical name, CAS number, or SMILES string.

The following information outlines the comprehensive steps taken to identify the compound and
provides general guidance for handling research compounds of unknown stability.

Troubleshooting Compound Identification
Initial Search Strategy

Initial searches were performed to identify any compound associated with the identifier
"NCI126224". This included broad searches for the term itself and more specific queries
targeting chemical and biological databases.

NCI-Specific Database Searches

Recognizing that "NCI" likely refers to the National Cancer Institute, further investigation
focused on their extensive compound libraries. The NCI's Developmental Therapeutics
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Program (DTP) assigns unique NSC numbers to compounds in its repository. Searches were
conducted using the presumed NSC number "126224" across the following NCI and related
resources:

o NCI Developmental Therapeutics Program (DTP) Website: The DTP's data search tools
were queried for NSC 126224.

e PubChem: This comprehensive database, which includes submissions from the NCI, was
searched for NSC 126224.

o NCI Chemical Identifier Resolver: This tool was used to attempt conversion of the identifier
into other chemical formats.

These targeted searches did not yield a specific compound entry for "NCI126224" or "NSC
126224".

Exploration of Compound Catalogs

To account for the possibility of an outdated or historical identifier, publicly available lists and
catalogs of NCI compounds were reviewed. This effort also did not result in the identification of
the specified compound.

General Guidance for Handling Compounds with
Unknown Stability

In the absence of specific stability and storage data for "NCI126224", researchers, scientists,
and drug development professionals should adhere to standard precautionary measures for
handling novel or uncharacterized chemical compounds.

Recommended Storage Conditions:
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Condition Recommendation Rationale
Low temperatures slow down
Temperature Store at -20°C or -80°C. chemical degradation
processes.
Protect from light by using Light can induce
Light amber vials or storing in a dark  photochemical degradation in
location. sensitive compounds.
Store under an inert ) o
This prevents oxidative
Atmosphere atmosphere (e.g., argon or ]
] degradation.
nitrogen).
] ) Moisture can lead to hydrolysis
] Store in a desiccated ] )
Moisture of susceptible functional

environment.

groups.

Experimental Best Practices:

 Aliquotting: Upon receipt, if the compound is in a solid form, it is advisable to weigh out and

prepare several small aliquots. This practice minimizes the number of freeze-thaw cycles for
the bulk of the material, which can accelerate degradation.

o Solvent Selection: When preparing stock solutions, use high-purity, anhydrous solvents. The
choice of solvent should be based on the compound's solubility and compatibility with the
intended experimental system.

» Solution Storage: Stock solutions should be stored under the same stringent conditions as
the solid compound (i.e., protected from light, at low temperature, and tightly sealed to
prevent solvent evaporation and moisture ingress).

 Pilot Stability Studies: For critical experiments, it is recommended to conduct small-scale,
preliminary stability tests under your specific experimental conditions. This can involve
analyzing the compound's purity by a suitable analytical method (e.g., HPLC, LC-MS) at
different time points.

Logical Workflow for Compound Identification
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The following diagram illustrates the logical workflow that was followed in the attempt to identify
"NCIl126224".
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Caption: Workflow for the attempted identification of NCI1126224.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1663136?utm_src=pdf-body
https://www.benchchem.com/product/b1663136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [NCI126224 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663136#ncil26224-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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